Cas no 71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate)

• Product name: (6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
• CAS No: 71172-81-1
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 976178
• PubChem ID: 6386228

(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Chemical and Physical Properties

Names and Identifiers

• (6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
• 2-Aethyl-hexanoylchlorid
• 2-Ethylcaproyl chloride
• 2-ethylhex
• 2-ethyl-hexanoic acid chloride
• 2-Ethylhexanoic acid chloride
• 2-ethyl-hexanoyl chloride
• 2-ethylhexanoylchlorid
• 2-Ethyl-hexen-(2)-saeure-(1)-(6-methyl-cyclohexen-(3)-yl)-methylester
• 2-Ethyl-hexen-(2)-saeure-(1)-< 6-methyl-cyclohexen-(3)-yl> -methylester
• AG-H-03397
• EINECS 212-081-1
• ethylhexanoyl chloride
• Hexanoyl chloride, 2-ethyl-
• NSC92825
• 71172-81-1
• NSC-92825

• Inchi： InChI=1S/C16H26O2/c1-4-6-10-14(5-2)16(17)18-12-15-11-8-7-9-13(15)3/h7-8,10,13,15H,4-6,9,11-12H2,1-3H3/b14-10+
• InChI Key： QMVXYQBDHSJUEV-GXDHUFHOSA-N
• SMILES： CCCC=C(CC)C(=O)OCC1CC=CCC1C

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 26.3